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Compound of Interest

Compound Name: Isocolumbin

Cat. No.: B15589706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isocolumbin, a clerodane diterpenoid, is a natural product of significant interest within the

scientific community.[1] Isolated from plant species such as Jateorhiza palmata (Calumba root),

it belongs to a class of compounds known for their diverse biological activities. This technical

guide provides a comprehensive overview of the chemical structure and stereochemistry of

isocolumbin, supported by quantitative data, detailed experimental protocols, and

visualizations of relevant biological pathways.

Chemical Structure and Properties
Isocolumbin is a tetracyclic diterpene lactone characterized by a furan ring, two lactone rings,

and multiple chiral centers. Its complex architecture has been elucidated through extensive

spectroscopic and crystallographic studies.

Table 1: Chemical and Physical Properties of Isocolumbin

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15589706?utm_src=pdf-interest
https://www.benchchem.com/product/b15589706?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Isocolumbin
https://www.benchchem.com/product/b15589706?utm_src=pdf-body
https://www.benchchem.com/product/b15589706?utm_src=pdf-body
https://www.benchchem.com/product/b15589706?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

IUPAC Name

(1R,2S,3S,5S,8S,11R,12R)-5-

(furan-3-yl)-12-hydroxy-3,11-

dimethyl-6,14-

dioxatetracyclo[10.2.2.0²,¹¹.0³,⁸

]hexadec-15-ene-7,13-dione

[1]

Molecular Formula C₂₀H₂₂O₆ [1]

Molecular Weight 358.39 g/mol

CAS Number 471-54-5

Appearance Powder

Melting Point 182 °C

Stereochemistry and Absolute Configuration
The stereochemistry of isocolumbin is a critical aspect of its chemical identity and biological

function. The molecule possesses seven stereocenters, leading to a specific three-dimensional

arrangement of its atoms. The absolute configuration of isocolumbin has been unequivocally

determined through X-ray crystallographic analysis of a derivative.[1]

The established stereochemical descriptors for the chiral centers in isocolumbin are as

follows: 1R, 2S, 3S, 5S, 8S, 11R, and 12R.[1] This precise spatial arrangement is crucial for its

interaction with biological targets.

Experimental Protocols
Isolation and Purification of Furanoditerpenoids from
Jateorhiza palmata
The following protocol describes a general method for the isolation of furanoditerpenoids,

including isocolumbin, from the roots of Jateorhiza palmata.
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Dried and powdered Jateorhiza palmata roots

Soxhlet extraction with methanol

Concentration under reduced pressure

Solvent-solvent partitioning (e.g., hexane, ethyl acetate)

Column chromatography on silica gel

Fraction collection and analysis (TLC)

Further purification by preparative HPLC

Pure Isocolumbin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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